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Compound of Interest

Compound Name: Chs-828

Cat. No.: B1668923 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

CHS-828 is a potent and selective inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the salvage pathway of nicotinamide adenine

dinucleotide (NAD+) biosynthesis.[1][2] By depleting cellular NAD+ levels, CHS-828 exerts

cytotoxic effects on cancer cells, making it a compound of significant interest in oncology

research.[3][4] Proper preparation of CHS-828 stock solutions is critical for obtaining reliable

and reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of CHS-828 stock solutions for both in vitro and in vivo

applications.

Chemical and Physical Properties
A summary of the key quantitative data for CHS-828 is presented in the table below for easy

reference.
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Property Value Source(s)

Synonyms GMX1778, GMX 1778 [1][2]

Molecular Formula C19H22ClN5O [2]

Formula Weight 371.9 g/mol [2]

CAS Number 200484-11-3 [2][5]

Appearance Crystalline solid [2]

Purity ≥98% [2]

IC50 (NAMPT) <25 nM [1][2][4]

IC50 (Myeloma Cell Lines) 0.01 - 0.3 µM [6]

Solubility (DMSO) Up to 25 mg/mL [2][5]

Solubility (DMF) 25 mg/mL [2]

Solubility (Ethanol) 0.5 mg/mL [2]

Solubility (DMSO:PBS (pH 7.2)

(1:2))
0.33 mg/mL [2]

Storage Temperature -20°C [2][5][7]

Stability ≥ 4 years at -20°C [2]

Stability (in DMSO at -20°C) Up to 3 months [5]

Mechanism of Action: NAMPT Inhibition
CHS-828 functions by competitively inhibiting the enzyme nicotinamide

phosphoribosyltransferase (NAMPT).[1] This enzyme is crucial for the cellular synthesis of

NAD+, a coenzyme vital for numerous cellular processes, including energy metabolism and

DNA repair.[3] The depletion of NAD+ in cancer cells leads to a cytotoxic effect.[3][4]
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CHS-828 inhibits the NAMPT enzyme, blocking NAD+ synthesis.

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution in dimethyl

sulfoxide (DMSO), which is a common solvent for CHS-828.[2][5][7]

Materials:

CHS-828 powder

Anhydrous or molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Pipettes

Procedure:

Weighing: Carefully weigh out the desired amount of CHS-828 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.719
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mg of CHS-828 (Formula Weight: 371.9 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the vial containing the CHS-828
powder. For the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C. The DMSO stock solution is stable for up to 3 months when stored at -20°C.[5] For

longer-term storage, it is recommended to store at -80°C.

2. Preparation of Working Solutions for In Vitro Cell-Based Assays

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CHS-828 DMSO stock solution at room

temperature.

Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve the

desired final concentrations for your experiment. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) to avoid solvent-

induced cytotoxicity.

Application: Add the diluted CHS-828 to your cell cultures and proceed with the experiment.

For example, in studies with HeLa cells, a concentration of 100 nM has been shown to

reduce NAD+ levels.[2]
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Workflow for preparing CHS-828 for in vitro experiments.
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3. Preparation of a Formulation for In Vivo Animal Studies

For in vivo experiments, CHS-828 has been formulated as a suspension for oral administration.

[7]

Materials:

CHS-828 powder

2% Carboxymethyl cellulose (CMC) in 0.9% NaCl solution

Sterile tubes or vials

Homogenizer or sonicator

Procedure:

Vehicle Preparation: Prepare a sterile solution of 2% carboxymethyl cellulose in 0.9% NaCl.

Suspension: Weigh the required amount of CHS-828 powder. Suspend the powder in the

prepared vehicle to the desired final concentration. For example, dosages of 20 to 50

mg/kg/day have been used in mouse models.[8]

Homogenization: Use a homogenizer or sonicator to ensure a uniform suspension of the

compound.

Administration: Administer the suspension to the animals via the desired route (e.g., oral

gavage) immediately after preparation. It is recommended to prepare fresh formulations for

each day of dosing.[1]

Important Considerations:

Safety: CHS-828 is a potent cytotoxic agent. Appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses, should be worn at all times when

handling the compound.

Light Sensitivity: Protect stock solutions from light.[7]
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Solvent Purity: Use high-purity, anhydrous solvents to ensure the stability of the compound.

Verification: For Good Laboratory Practice (GLP) studies, the concentration and purity of the

stock solution should be verified analytically.

By following these detailed protocols, researchers can ensure the consistent and accurate

preparation of CHS-828 solutions, leading to more reliable and reproducible results in

preclinical cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. caymanchem.com [caymanchem.com]

3. Anticancer agent CHS-828 inhibits cellular synthesis of NAD - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. tribioscience.com [tribioscience.com]

6. Cytotoxic effect in vivo and in vitro of CHS 828 on human myeloma cell lines - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. aacrjournals.org [aacrjournals.org]

8. CHS 828, a novel pyridyl cyanoguanidine with potent antitumor activity in vitro and in vivo
- PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Preparing Stock Solutions of CHS-828 for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-
experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.benchchem.com/product/b1668923?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GMX1778.html
https://www.caymanchem.com/product/11021/chs-828
https://pubmed.ncbi.nlm.nih.gov/18201551/
https://pubmed.ncbi.nlm.nih.gov/18201551/
https://www.medchemexpress.com/chs-828-nicotinate.html
https://tribioscience.com/wp-content/uploads/2023/08/TBI1390_CHS-828-GMX-1778.pdf
https://pubmed.ncbi.nlm.nih.gov/15090745/
https://pubmed.ncbi.nlm.nih.gov/15090745/
https://aacrjournals.org/cancerres/article/59/22/5751/505650/CHS-828-a-Novel-Pyridyl-Cyanoguanidine-with-Potent
https://pubmed.ncbi.nlm.nih.gov/10582695/
https://pubmed.ncbi.nlm.nih.gov/10582695/
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/product/b1668923#preparing-chs-828-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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